N-benzyl-3-methanesulfonyl-1H-1,2,4-triazol-5-amine

• IUPAC Name: N-benzyl-5-methylsulfonyl-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C10H12N4O2S/c1-17(15,16)10-12-9(13-14-10)11-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H2,11,12,13,14)
• InChI Key: WFQFBJXPKGBRRO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC(=NN1)NCC2=CC=CC=C2
• Molecular Formula: C10H12N4O2S
• Molecular Weight: 252.30 g/mol

Description

“N-benzyl-3-methanesulfonyl-1H-1,2,4-triazol-5-amine” is a chemical compound with the formula C10H12N4O2S. It is a derivative of 1H-1,2,4-triazol-3-amine, which is known to have potential applications in various fields such as pharmaceutical chemistry, agrochemicals, and material science.

Scientific Research Applications

One-Pot Synthesis Applications

One notable application is in facilitating the one-pot synthesis of organic compounds. For instance, methanesulfonic acid catalyzes the synthesis of benzoxazoles from carboxylic acids, showing the potential utility of related sulfonyl compounds in synthesizing heterocyclic structures under mild conditions (Kumar et al., 2008).

Selective Mesylation

Selective mesylation, differentiating amino groups within molecules, is another critical application. This reactivity suggests the potential for N-benzyl-3-methanesulfonyl-1H-1,2,4-triazol-5-amine to serve as a reagent in selective modification of amino compounds, aiding in the synthesis of complex organic molecules with precise functional group manipulation (Kim et al., 1999).

Catalysis and Reaction Mechanisms

In catalysis, compounds with sulfonyl groups have been explored for their role in stereo- and regioselective reactions. For example, diarylborinic acid-catalyzed reactions involving glycosyl methanesulfonates indicate that sulfonyl-containing compounds could be valuable in developing new catalytic processes for synthesizing complex carbohydrates with high selectivity (D’Angelo et al., 2016).

Organic Synthesis Enhancements

Furthermore, sulfonyl groups are instrumental in activating sp^3 C-H bonds adjacent to a heteroatom for direct alkylation, demonstrating the role of methanesulfonic acid and related sulfonyl compounds in enhancing the efficiency of organic synthesis by promoting direct coupling reactions under environmentally benign conditions (Liu et al., 2013).

Structural and Conformational Studies

Structural studies of sulfonylamides reveal the conformational preferences that influence their reactivity and interaction with biological targets, providing a foundation for designing new molecules with improved activity or specificity based on this compound's structural analogs (Gowda et al., 2007).